Cas no 1261815-87-5 (2-(4-Bromo-3-hydroxyphenyl)acetic acid)

• Product Name: 2-(4-Bromo-3-hydroxyphenyl)acetic acid
• CAS No: 1261815-87-5
• MF: C₈H₇BrO₃
• MW: 231.043381929398
• MDL: MFCD00859293
• CID: 4583816
• PubChem ID: 82619394
• Update Time: 2025-06-12

2-(4-Bromo-3-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-3-hydroxyphenyl)acetic acid
• 4-BROMO-3-HYDROXYPHENYLACETIC ACID
• Z2658868683

• MDL： MFCD00859293
• Inchi： 1S/C8H7BrO3/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key： RMIUZKVIYWSGIS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 2-(4-Bromo-3-hydroxyphenyl)acetic acid

Introduction to 2-(4-Bromo-3-hydroxyphenyl)acetic acid (CAS No. 1261815-87-5)

2-(4-Bromo-3-hydroxyphenyl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1261815-87-5, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a brominated and hydroxylated phenyl ring coupled with an acetic acid moiety, has garnered attention due to its versatile structural properties and potential applications in drug discovery and synthetic chemistry.

The structural framework of 2-(4-Bromo-3-hydroxyphenyl)acetic acid positions it as a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both bromine and hydroxyl substituents on the aromatic ring enhances its reactivity, making it a candidate for further functionalization through cross-coupling reactions, nucleophilic substitutions, or other organic transformations. These attributes are particularly relevant in the development of novel therapeutic compounds targeting a wide array of diseases.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that incorporate halogenated aromatic rings, including brominated phenols, due to their demonstrated efficacy in modulating biological pathways. 2-(4-Bromo-3-hydroxyphenyl)acetic acid fits into this category, offering a scaffold that can be modified to produce molecules with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of 2-(4-Bromo-3-hydroxyphenyl)acetic acid is its role in the synthesis of small-molecule inhibitors designed to interact with protein kinases, which are pivotal in signal transduction pathways associated with various diseases. The bromine atom serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at other positions on the phenyl ring. This flexibility has been leveraged in the development of kinase inhibitors that exhibit promising preclinical activity against conditions such as oncology and neurodegenerative disorders.

Moreover, the hydroxyl group in 2-(4-Bromo-3-hydroxyphenyl)acetic acid provides an additional site for chemical modification, allowing for the formation of ether or ester linkages that can improve solubility or metabolic stability of derived compounds. Such modifications are critical in optimizing pharmacokinetic profiles, ensuring that drug candidates exhibit favorable absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. Recent studies have highlighted the use of this compound as a precursor in generating novel antiviral agents, where its structural features contribute to inhibiting viral protease enzymes responsible for replication.

The synthetic utility of 2-(4-Bromo-3-hydroxyphenyl)acetic acid extends beyond kinase inhibition into other therapeutic areas. Researchers have investigated its potential as a building block for developing ligands that modulate G-protein coupled receptors (GPCRs), which are involved in a multitude of physiological processes. The ability to fine-tune the electronic and steric properties of the aromatic core through strategic substitutions has made this compound a cornerstone in medicinal chemistry campaigns aimed at creating next-generation therapeutics.

In academic research circles, 2-(4-Bromo-3-hydroxyphenyl)acetic acid has been employed in studies exploring the relationship between molecular structure and biological activity. Computational modeling and experimental validation have demonstrated that subtle changes in its chemical constitution can significantly alter its interaction with biological targets. This underscores the importance of high-quality starting materials like CAS No. 1261815-87-5 in ensuring reproducibility and reliability across different research projects.

The growing body of literature on 2-(4-Bromo-3-hydroxyphenyl)acetic acid reflects its significance as a versatile intermediate in drug discovery. Collaborative efforts between synthetic chemists and biologists have led to innovative approaches for incorporating this compound into complex molecular architectures. For example, recent advances in biocatalysis have enabled the selective functionalization of its acetic acid side chain, opening new avenues for producing enantiomerically pure derivatives with enhanced therapeutic potential.

As our understanding of disease mechanisms evolves, so does the demand for sophisticated molecular tools to investigate them. 2-(4-Bromo-3-hydroxyphenyl)acetic acid, with its well-defined structural features and reactivity patterns, continues to be a valuable asset in this endeavor. Its applications span from academic research to industrial drug development pipelines, underscoring its importance as a chemical entity worthy of continued exploration.

In conclusion,2-(4-Bromo-3-hydroxyphenyl)acetic acid (CAS No. 1261815-87-5) represents a fascinating compound with broad utility in pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for synthetic chemists seeking to develop novel therapeutic agents targeting diverse diseases. As research progresses，this molecule is poised to play an even more pivotal role，driving innovation across multiple facets of modern medicine.